Cas no 1105209-67-3 (2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]-N-(3,5-dimethylphenyl)acetamide)

• Product Name: 2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]-N-(3,5-dimethylphenyl)acetamide
• CAS No: 1105209-67-3
• MF: C₂₁H₂₁N₃O₂S
• MW: 379.475343465805
• CID: 5782790
• Update Time: 2025-06-12

2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]-N-(3,5-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-benzylsulfanyl-4-oxo-1H-pyrimidin-6-yl)-N-(3,5-dimethylphenyl)acetamide
• 2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]-N-(3,5-dimethylphenyl)acetamide

• Inchi： 1S/C21H21N3O2S/c1-14-8-15(2)10-17(9-14)22-19(25)11-18-12-20(26)24-21(23-18)27-13-16-6-4-3-5-7-16/h3-10,12H,11,13H2,1-2H3,(H,22,25)(H,23,24,26)
• InChI Key： JHUDKTLTRZOMEK-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC(C)=C1)(=O)CC1NC(SCC2=CC=CC=C2)=NC(=O)C=1

Additional information on 2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]-N-(3,5-dimethylphenyl)acetamide

Introduction to 2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]-N-(3,5-dimethylphenyl)acetamide (CAS No. 1105209-67-3)

2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]-N-(3,5-dimethylphenyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1105209-67-3, belongs to the class of pyrimidine derivatives, which are widely recognized for their biological activity and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including a benzylsulfanyl moiety and a 3,5-dimethylphenyl acetylamide moiety, which contribute to its distinct chemical behavior and reactivity.

The significance of 2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]-N-(3,5-dimethylphenyl)acetamide lies in its potential as a lead compound for drug discovery. Pyrimidine derivatives have long been a cornerstone in medicinal chemistry, with numerous examples demonstrating their efficacy in treating various diseases. The presence of the benzylsulfanyl group in this molecule suggests possible interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes. Additionally, the 3,5-dimethylphenyl group may enhance the compound's solubility and metabolic stability, making it a promising candidate for further development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]-N-(3,5-dimethylphenyl)acetamide with greater accuracy. These tools have been instrumental in identifying potential binding sites within biological targets and in optimizing the compound's structure for improved efficacy. For instance, studies have shown that pyrimidine derivatives can interact with enzymes involved in DNA replication and repair, making them attractive candidates for antiviral and anticancer therapies. The specific arrangement of functional groups in 2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]-N-(3,5-dimethylphenyl)acetamide may enhance its ability to bind to these targets effectively.

The synthesis of 2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]-N-(3,5-dimethylphenyl)acetamide presents both challenges and opportunities for chemists. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Key steps include the formation of the pyrimidine core through condensation reactions and subsequent functionalization with the benzylsulfanyl and 3,5-dimethylphenyl groups. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and flow chemistry, have made it possible to streamline these processes and improve efficiency.

From a pharmacological perspective, 2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]-N-(3,5-dimethylphenyl)acetamide has shown promise in preclinical studies. Research indicates that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases. The unique combination of functional groups in its structure allows it to interact with biological pathways in novel ways, potentially leading to therapeutic benefits that are not achievable with existing drugs. Furthermore, its structural features may contribute to reduced toxicity and improved patient compliance.

The development of new pharmaceutical agents is a complex process that requires extensive testing to ensure safety and efficacy. 2-[2-(benzylsulfanyl)-6-oxo-1,6-dihydropyrimidin-4-yl]-N-(3,5-dimethylphenyl)acetamide is currently undergoing further investigation to evaluate its pharmacokinetic properties and potential side effects. Researchers are employing a range of techniques, including high-throughput screening and structure-based drug design, to accelerate this process. The insights gained from these studies will be crucial for determining whether this compound can progress to clinical trials.

In conclusion, 2-[2-(benzylsulfanyl)-6-o x o -1 , 6 -dih y d ro p y r im id i n -4 - y l ] - N -( 3 , 5 -d i m e t h y l p h e n y l ) -a c e t am i d e ( C A S N o . 1 10 5 2 0 9 - 67 - 3 ) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable candidate for further research and development. As our understanding of biological systems continues to grow, this compound holds great potential for contributing to the discovery of new treatments for various diseases.